Cas no 1017782-54-5 (2-(2-methanesulfonylphenoxy)acetic acid)
2-(2-methanesulfonylphenoxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(methylsulfonyl)phenoxy]acetic acid
- Acetic acid, 2-[2-(methylsulfonyl)phenoxy]-
- 2-(2-methanesulfonylphenoxy)acetic acid
-
- MDL: MFCD09972219
- Inchi: 1S/C9H10O5S/c1-15(12,13)8-5-3-2-4-7(8)14-6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
- InChI Key: CNDIFRPPAKQQBG-UHFFFAOYSA-N
- SMILES: C(O)(=O)COC1=CC=CC=C1S(C)(=O)=O
Experimental Properties
- Melting Point: 181-182°
2-(2-methanesulfonylphenoxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB268979-500 mg |
2-[2-(Methylsulfonyl)phenoxy]acetic acid, 95%; . |
1017782-54-5 | 95% | 500 mg |
€215.40 | 2023-07-20 | |
| abcr | AB268979-1 g |
2-[2-(Methylsulfonyl)phenoxy]acetic acid, 95%; . |
1017782-54-5 | 95% | 1 g |
€315.00 | 2023-07-20 | |
| abcr | AB268979-5 g |
2-[2-(Methylsulfonyl)phenoxy]acetic acid, 95%; . |
1017782-54-5 | 95% | 5 g |
€1,268.40 | 2023-07-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD200877-1g |
2-(2-(Methylsulfonyl)phenoxy)acetic acid |
1017782-54-5 | 95+% | 1g |
¥1309.0 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD200877-5g |
2-(2-(Methylsulfonyl)phenoxy)acetic acid |
1017782-54-5 | 95+% | 5g |
¥3913.0 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374371-50mg |
2-(2-(Methylsulfonyl)phenoxy)acetic acid |
1017782-54-5 | 95+% | 50mg |
¥15266 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374371-100mg |
2-(2-(Methylsulfonyl)phenoxy)acetic acid |
1017782-54-5 | 95+% | 100mg |
¥18667 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374371-250mg |
2-(2-(Methylsulfonyl)phenoxy)acetic acid |
1017782-54-5 | 95+% | 250mg |
¥20898 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374371-500mg |
2-(2-(Methylsulfonyl)phenoxy)acetic acid |
1017782-54-5 | 95+% | 500mg |
¥21837 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374371-1g |
2-(2-(Methylsulfonyl)phenoxy)acetic acid |
1017782-54-5 | 95+% | 1g |
¥21218 | 2023-04-17 |
2-(2-methanesulfonylphenoxy)acetic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-(2-methanesulfonylphenoxy)acetic acid
Introduction to 2-(2-methanesulfonylphenoxy)acetic acid (CAS No. 1017782-54-5)
2-(2-methanesulfonylphenoxy)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1017782-54-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a methanesulfonylphenoxy moiety linked to an acetic acid backbone, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.
The molecular structure of 2-(2-methanesulfonylphenoxy)acetic acid consists of a phenolic ring substituted with a methanesulfonyl group at the ortho position, connected to a hydroxyl-protected acetic acid derivative. This configuration imparts both lipophilicity and polarizability, characteristics that are often exploited in drug design to enhance solubility and binding affinity. The presence of the methanesulfonyl group, in particular, is noteworthy as it introduces a strong electron-withdrawing effect, which can modulate the reactivity and pharmacokinetic behavior of the compound.
In recent years, the pharmaceutical industry has shown increasing interest in compounds containing the methanesulfonylphenoxy scaffold due to their demonstrated utility in modulating biological pathways. For instance, derivatives of this class have been investigated for their potential role in inhibiting enzymes such as kinases and phosphodiesterases, which are pivotal in signal transduction and cellular regulation. The acetic acid moiety further extends the compound's versatility, allowing for facile derivatization through esterification or amidation, thereby enabling the synthesis of a diverse array of pharmacologically active molecules.
One of the most compelling aspects of 2-(2-methanesulfonylphenoxy)acetic acid is its potential as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel analogs with enhanced efficacy and reduced toxicity. For example, recent studies have highlighted its application in generating small-molecule inhibitors targeting aberrant signaling pathways in cancers. The compound's ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions makes it particularly attractive for designing selective modulators.
The synthesis of 2-(2-methanesulfonylphenoxy)acetic acid typically involves multi-step organic transformations, starting from readily available aromatic precursors. The key step often involves the introduction of the methanesulfonyl group onto the phenolic ring, followed by coupling with an acetic acid derivative via nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.
From a computational chemistry perspective, the molecular dynamics and quantum mechanical properties of 2-(2-methanesulfonylphenoxy)acetic acid have been extensively studied to understand its behavior in biological systems. Molecular modeling simulations have revealed that this compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and metabolic stability. These insights are crucial for optimizing drug candidates and predicting their pharmacokinetic profiles.
The role of 2-(2-methanesulfonylphenoxy)acetic acid in drug development extends beyond its use as an intermediate. It has also been explored as a standalone therapeutic agent due to its observed biological activities. Preliminary research suggests that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory cascades. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential therapeutic applications in neurodegenerative diseases.
In conclusion, 2-(2-methanesulfonylphenoxy)acetic acid (CAS No. 1017782-54-5) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features, coupled with its synthetic accessibility, make it a valuable tool for drug discovery and development. As research continues to uncover new biological functions and synthetic applications, this compound is poised to play an increasingly significant role in advancing therapeutic strategies across multiple disease areas.
1017782-54-5 (2-(2-methanesulfonylphenoxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)